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Compound of Interest

Compound Name:
(2-Chloropyrimidin-4-yl)boronic

acid

CAS No.: 1228431-85-3

Cat. No.: B595200

Get Quote

An In-depth Technical Guide to (2-Chloropyrimidin-4-yl)boronic acid: Synthesis, Reactivity,

and Applications in Drug Discovery

Introduction
(2-Chloropyrimidin-4-yl)boronic acid is a pivotal heterocyclic building block in modern

medicinal chemistry and organic synthesis. Its unique electronic properties and versatile

reactivity make it an invaluable reagent for introducing the 2-chloropyrimidine scaffold into

complex molecules. This pyrimidine core is a common feature in a multitude of biologically

active compounds, serving as a versatile template for kinase inhibitors, G-protein coupled

receptor (GPCR) modulators, and other therapeutic agents. The presence of both a reactive

boronic acid moiety and a chloro-substituent allows for sequential, site-selective cross-coupling

reactions, enabling the rapid diversification of molecular structures.

This guide provides a comprehensive technical overview for researchers, chemists, and drug

development professionals. It delves into the core chemical properties, synthesis, handling,
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and key applications of (2-Chloropyrimidin-4-yl)boronic acid, with a focus on the practical

insights and mechanistic rationale that underpin its successful use in the laboratory.

Physicochemical Properties and Characterization
A thorough understanding of the fundamental properties of a reagent is the bedrock of its

effective application. (2-Chloropyrimidin-4-yl)boronic acid is a solid material whose stability

and reactivity are intrinsically linked to its structure.

Core Chemical Data
The essential identifiers and computed physical properties of (2-Chloropyrimidin-4-yl)boronic
acid are summarized below. These values are critical for reaction planning, stoichiometric

calculations, and analytical characterization.

Property Value Source(s)

CAS Number 1228431-85-3 [1][2]

Molecular Formula C₄H₄BClN₂O₂ [1][2]

Molecular Weight 158.35 g/mol [1][2]

IUPAC Name
(2-chloropyrimidin-4-yl)boronic

acid
[1]

SMILES B(C1=NC(=NC=C1)Cl)(O)O [1]

InChIKey
XGJRTXXCLIIXKK-

UHFFFAOYSA-N
[1]

Predicted Boiling Point 425.4 ± 37.0 °C [3]

Predicted Density 1.52 ± 0.1 g/cm³ [3]

Predicted pKa 5.83 ± 0.53 [3]

Stability and Handling Considerations
Boronic acids, particularly those containing heterocyclic systems, can exhibit inherent

instability.[4] 2-Heterocyclic boronic acids are known to be susceptible to decomposition
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pathways such as protodeboronation (loss of the boronic acid group), oxidation, and

polymerization.[4] This instability can be accelerated by heat, the presence of base, or

palladium catalysts, posing a significant challenge during storage and cross-coupling reactions.

[4]

Expert Insight: The free boronic acid is often hygroscopic and sensitive to air. For this reason, it

is frequently handled and sold as a more stable derivative, such as its pinacol ester. Pinacol

esters serve as "boronic acid surrogates," protecting the reactive C-B bond while being robust

enough for purification and long-term storage.[5] Another advanced strategy involves the use of

N-methyliminodiacetic acid (MIDA) boronates, which offer exceptional benchtop stability and

are designed for the slow, controlled release of the free boronic acid under specific reaction

conditions.[4] When using the free boronic acid, it is imperative to store it under an inert

atmosphere (Argon or Nitrogen), in a cool, dry environment to minimize degradation.

Analytical Characterization
Confirmation of identity and purity is paramount. The primary methods for characterizing (2-
Chloropyrimidin-4-yl)boronic acid and its derivatives include:

NMR Spectroscopy (¹H, ¹³C, ¹¹B): Proton NMR will show characteristic signals for the

pyrimidine ring protons. Carbon NMR will confirm the number of unique carbon

environments. Boron-11 NMR is particularly useful for observing the boron atom itself, which

should appear as a broad singlet.

Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its

elemental composition. A common observation in the mass spectrum of boronic acids is the

parent ion peak corresponding to [M+H]⁺.[6][7]

High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the material.

A well-defined peak with minimal impurities is desired.

Synthesis and Purification
While (2-Chloropyrimidin-4-yl)boronic acid is commercially available, understanding its

synthesis provides valuable context for its reactivity and potential impurities. A common and

effective method for synthesizing aryl and heteroaryl boronic acids is through a halogen-metal

exchange followed by quenching with an electrophilic boron source.
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Synthetic Protocol: Halogen-Metal Exchange and
Borylation
This protocol is adapted from a well-established procedure for a closely related isomer, 2-

chloropyrimidin-5-ylboronic acid, which demonstrates the core principles of the synthesis.[6][7]

The starting material would be 2,4-dichloropyrimidine or a suitably protected 4-halopyrimidine.

Step-by-Step Methodology:

Reaction Setup: A flame-dried, three-neck round-bottom flask is equipped with a magnetic

stir bar, a thermometer, a nitrogen/argon inlet, and a rubber septum. The flask is charged

with the starting halide (e.g., 4-bromo-2-chloropyrimidine) (1.0 equiv) and dissolved in a dry,

ethereal solvent like a mixture of THF and toluene (4:1 v/v).

Cryogenic Cooling: The reaction mixture is cooled to -78 °C using a dry ice/acetone bath.

This low temperature is critical to prevent side reactions and decomposition of the highly

reactive organolithium intermediate.

Lithiation: n-Butyllithium (n-BuLi) in hexanes (1.1 equiv) is added dropwise via syringe,

ensuring the internal temperature does not rise significantly. The formation of the lithium-

halogen exchange product is typically allowed to proceed for several hours at -78 °C.[6]

Borylation: An electrophilic boron source, such as triisopropyl borate (B(Oi-Pr)₃) (1.2 equiv),

is added dropwise at -78 °C. The reaction is stirred at this temperature before being allowed

to slowly warm to room temperature.

Aqueous Workup and Purification: The reaction is quenched by the addition of water or

aqueous acid (e.g., 1N HCl). The resulting mixture is partitioned between an organic solvent

(like ethyl acetate) and the aqueous phase. The pH of the aqueous layer is adjusted to be

acidic (pH 2-3) to ensure the boronic acid is in its neutral, less soluble form.[6][7] The organic

layers are combined, dried over anhydrous sodium sulfate, filtered, and concentrated under

reduced pressure to yield the crude boronic acid, often as a white solid.[6]

Synthetic Workflow Diagram
The logical flow of the synthesis is depicted below.
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1. Dissolve 4-Bromo-2-chloropyrimidine
in dry THF/Toluene

2. Cool to -78 °C

3. Add n-BuLi dropwise
(Lithium-Halogen Exchange)

4. Add Triisopropyl Borate
(Borylation)

5. Warm to Room Temperature

6. Quench with 1N HCl

7. Extract with Ethyl Acetate

8. Isolate Product

Click to download full resolution via product page

A generalized workflow for the synthesis of (2-Chloropyrimidin-4-yl)boronic acid.

Reactivity and Key Applications in Drug Discovery
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The primary utility of (2-Chloropyrimidin-4-yl)boronic acid lies in its application as a coupling

partner in palladium-catalyzed Suzuki-Miyaura reactions.[8][9]

The Suzuki-Miyaura Cross-Coupling Reaction
This Nobel Prize-winning reaction is one of the most powerful methods for forming carbon-

carbon bonds. In this context, the boronic acid couples with an aryl or heteroaryl halide (or

triflate) to construct a biaryl system, a common motif in pharmaceutical compounds.

Generalized Protocol for Suzuki-Miyaura Coupling:

Reagent Assembly: To a reaction vessel, add the aryl halide (1.0 equiv), (2-
Chloropyrimidin-4-yl)boronic acid (1.1-1.5 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-

5 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃, 2-3 equiv).

Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent

(e.g., dioxane, DME, or toluene) and water. The water is crucial for the hydrolysis of boronate

esters and plays a role in the catalytic cycle.

Inert Atmosphere: Purge the vessel with an inert gas (argon or nitrogen) for 5-10 minutes to

remove oxygen, which can deactivate the palladium catalyst.

Heating: Heat the reaction mixture to a temperature typically between 80-110 °C with

vigorous stirring. Reaction progress is monitored by TLC or LC-MS.

Workup: Upon completion, the reaction is cooled, diluted with water and an organic solvent,

and the layers are separated. The aqueous layer is extracted, and the combined organic

layers are washed, dried, and concentrated.

Purification: The crude product is purified, usually by flash column chromatography on silica

gel.

Suzuki-Miyaura Catalytic Cycle
The mechanism of the Suzuki-Miyaura reaction is a well-studied catalytic cycle involving three

key steps: oxidative addition, transmetalation, and reductive elimination.
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The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction. R² represents the (2-
chloropyrimidin-4-yl) group.

Safety, Storage, and Handling
Proper handling of (2-Chloropyrimidin-4-yl)boronic acid is essential for both user safety and

maintaining the integrity of the reagent. Based on data from similar compounds, it should be

treated as a hazardous chemical.[10][11]
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Hazard Profile:

Skin Irritation: Causes skin irritation.[10][12]

Eye Irritation: Causes serious eye irritation.[10][11]

Respiratory Irritation: May cause respiratory tract irritation.[10][12]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical goggles.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Respiratory Protection: Use in a well-ventilated area or a chemical fume hood. If dust is

generated, a NIOSH-approved respirator is recommended.[11]

Skin and Body Protection: Wear a lab coat.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[12][13]

For long-term stability, storage under an inert atmosphere (argon or nitrogen) is highly

recommended to prevent degradation from moisture and air.[10]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[10]

First Aid Measures:

Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical attention.

[11]

Skin: Wash off immediately with plenty of soap and water. Remove contaminated clothing.

[11]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[11]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[14]

Conclusion
(2-Chloropyrimidin-4-yl)boronic acid stands out as a high-value synthetic intermediate. Its

capacity for selective functionalization via the Suzuki-Miyaura coupling makes it a powerful tool

for constructing complex molecular architectures relevant to pharmaceutical research. While its

handling requires care due to potential instability and irritant properties, a solid understanding

of its synthesis, reactivity, and storage requirements enables chemists to leverage its full

potential. By following the protocols and principles outlined in this guide, researchers can

confidently and effectively incorporate this versatile building block into their synthetic strategies,

accelerating the discovery and development of new chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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